![molecular formula C25H23F2N5O2 B2375519 2-(4-fluorophenyl)-5-{3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropyl}pyrazolo[1,5-a]pyrazin-4(5H)-one CAS No. 1326939-98-3](/img/no-structure.png)
2-(4-fluorophenyl)-5-{3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropyl}pyrazolo[1,5-a]pyrazin-4(5H)-one
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Description
2-(4-fluorophenyl)-5-{3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropyl}pyrazolo[1,5-a]pyrazin-4(5H)-one is a useful research compound. Its molecular formula is C25H23F2N5O2 and its molecular weight is 463.489. The purity is usually 95%.
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Scientific Research Applications
Antinociceptive and Antidepressant Effects
- Research Insights : A study examined the antinociceptive and antidepressant effects of pyrazolotriazine derivatives, including compounds structurally related to 2-(4-fluorophenyl)-5-{3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropyl}pyrazolo[1,5-a]pyrazin-4(5H)-one, in mice using classical pharmacological tests (Rubat et al., 1997).
Antimicrobial Properties
- Research Insights : Some compounds, including pyrazolyl-oxopropyl-quinazolin-4(3H)-one derivatives, have been synthesized and evaluated for their antimicrobial activity. These compounds are related in structure to the chemical (Raval et al., 2012).
Structure and Characterization
- Research Insights : The synthesis and characterization, including X-ray diffraction studies, of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate, a compound related to the one , were conducted. The study also included in vitro antibacterial and anthelmintic activity screening (Sanjeevarayappa et al., 2015).
Antitumor Activity
- Research Insights : Novel pyrimidinyl pyrazole derivatives, including 3-phenylpiperazinyl-1-trans-propenes, showed significant antitumor activity against several tumor cells in vitro and in vivo (Naito et al., 2005).
Antibacterial and Biofilm Inhibition
- Research Insights : Novel bis(pyrazole-benzofuran) hybrids possessing piperazine linkers demonstrated potent bacterial biofilm and MurB inhibitors, highlighting their antibacterial efficacy (Mekky & Sanad, 2020).
Dopamine Receptor Binding
- Research Insights : Synthesis of 2-[4-(4-Fluorobenzyl) piperazin-1-ylmethyl]pyrazolo[1,5-a]pyridine, a compound structurally related to the chemical , showed potential as a dopamine D4 receptor ligand (Fang-wei, 2013).
Cytotoxic Activity
- Research Insights : Piperazine-1-yl-1H-indazole derivatives, including 1-(2-fluorophenyl)-3-(4-((pyridine-2-yl) methyl) piperazin-1-yl)-1H-indazole, were synthesized and evaluated for cytotoxic activity, indicating their potential in cancer therapy (Balaraju et al., 2019).
Crystal Structure Analysis
- Research Insights : The crystal structure of compounds similar to this compound was analyzed, providing insights into their molecular conformation and interactions (Loh et al., 2010).
Antioxidant Properties
- Research Insights : The antioxidant properties of 2-alkoxyphenylcarbamic acid derivatives containing a 4´-(substituted phenyl)piperazin-1´-yl moiety were studied, highlighting their potential as antioxidants (Malík et al., 2017).
Herbicidal Activity
- Research Insights : Novel 1-phenyl-piperazine-2,6-diones showed promising herbicidal activity, suggesting potential agricultural applications (Li et al., 2005).
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(4-fluorophenyl)-5-{3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropyl}pyrazolo[1,5-a]pyrazin-4(5H)-one' involves the synthesis of two key intermediates, which are then coupled together to form the final product. The first intermediate is 2-(4-fluorophenyl)-5-(3-oxopropyl)pyrazolo[1,5-a]pyrazin-4(5H)-one, which is then coupled with 3-(4-(2-fluorophenyl)piperazin-1-yl)propanoic acid to form the final product.", "Starting Materials": [ "4-fluoroaniline", "ethyl acetoacetate", "hydrazine hydrate", "2-fluoroaniline", "4-(2-fluorophenyl)piperazine", "acetic anhydride", "sodium acetate", "sulfuric acid", "sodium hydroxide", "3-bromo-1-propanol", "triethylamine", "N,N'-dicyclohexylcarbodiimide", "dimethylformamide", "chloroacetyl chloride" ], "Reaction": [ "Step 1: Synthesis of 2-(4-fluorophenyl)-5-(3-oxopropyl)pyrazolo[1,5-a]pyrazin-4(5H)-one", "a. React 4-fluoroaniline with ethyl acetoacetate in the presence of hydrazine hydrate to form 2-(4-fluorophenyl)-5-hydrazinylpyrazolo[1,5-a]pyrazin-4(5H)-one.", "b. Cyclize the hydrazine intermediate with sulfuric acid to form 2-(4-fluorophenyl)-5-(3-oxopropyl)pyrazolo[1,5-a]pyrazin-4(5H)-one.", "Step 2: Synthesis of 3-(4-(2-fluorophenyl)piperazin-1-yl)propanoic acid", "a. React 2-fluoroaniline with chloroacetyl chloride in the presence of sodium acetate to form 4-(2-fluorophenyl)piperazine-1-carboxylic acid.", "b. React 4-(2-fluorophenyl)piperazine-1-carboxylic acid with 3-bromo-1-propanol in the presence of triethylamine to form 3-(4-(2-fluorophenyl)piperazin-1-yl)propanoic acid.", "Step 3: Coupling of intermediates to form final product", "a. React 2-(4-fluorophenyl)-5-(3-oxopropyl)pyrazolo[1,5-a]pyrazin-4(5H)-one with N,N'-dicyclohexylcarbodiimide and dimethylformamide to form the activated intermediate.", "b. React the activated intermediate with 3-(4-(2-fluorophenyl)piperazin-1-yl)propanoic acid in the presence of sodium hydroxide to form the final product, 2-(4-fluorophenyl)-5-{3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropyl}pyrazolo[1,5-a]pyrazin-4(5H)-one." ] } | |
CAS No. |
1326939-98-3 |
Molecular Formula |
C25H23F2N5O2 |
Molecular Weight |
463.489 |
IUPAC Name |
2-(4-fluorophenyl)-5-[3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropyl]pyrazolo[1,5-a]pyrazin-4-one |
InChI |
InChI=1S/C25H23F2N5O2/c26-19-7-5-18(6-8-19)21-17-23-25(34)31(15-16-32(23)28-21)10-9-24(33)30-13-11-29(12-14-30)22-4-2-1-3-20(22)27/h1-8,15-17H,9-14H2 |
InChI Key |
DLWJMRDBRLKMGV-UHFFFAOYSA-N |
SMILES |
C1CN(CCN1C2=CC=CC=C2F)C(=O)CCN3C=CN4C(=CC(=N4)C5=CC=C(C=C5)F)C3=O |
solubility |
not available |
Origin of Product |
United States |
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